Cas no 89358-59-8 (Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-)
89358-59-8 structure
Product Name:Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
CAS No:89358-59-8
MF:C18H19OP
MW:282.316625833511
CID:603253
PubChem ID:13202535
Update Time:2025-04-19
Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
- [cyclopenten-1-ylmethyl(phenyl)phosphoryl]benzene
- 89358-59-8
- DTXSID70527193
- [(Cyclopent-1-en-1-yl)methyl](oxo)diphenyl-lambda~5~-phosphane
-
- Inchi: 1S/C18H19OP/c19-20(15-16-9-7-8-10-16,17-11-3-1-4-12-17)18-13-5-2-6-14-18/h1-6,9,11-14H,7-8,10,15H2
- InChI Key: UNJQAVRQQVJODE-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CCCC1)=O
Computed Properties
- Exact Mass: 282.117352223g/mol
- Monoisotopic Mass: 282.117352223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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